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Compound of Interest

Compound Name: Propyl cyanoacetate

Cat. No.: B077304 Get Quote

Essential Safety and Handling Guide for Propyl
Cyanoacetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Propyl cyanoacetate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Propyl cyanoacetate is a chemical that poses several health risks. It is harmful if swallowed,

in contact with skin, or inhaled.[1][2][3] It causes skin irritation and serious eye irritation.[1][2]

Therefore, adherence to strict safety protocols is mandatory.

Hazard Summary
The following table summarizes the hazards associated with Propyl cyanoacetate based on

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class Hazard Statement GHS Code Signal Word

Acute Toxicity, Oral Harmful if swallowed H302 Warning

Acute Toxicity, Dermal
Harmful in contact

with skin
H312 Warning

Skin

Corrosion/Irritation
Causes skin irritation H315 Warning

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319 Warning

Acute Toxicity,

Inhalation
Harmful if inhaled H332 Warning

Specific target organ

toxicity, single

exposure

May cause respiratory

irritation
H335 Warning

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is crucial to minimize exposure to Propyl
cyanoacetate. The following PPE is required when handling this substance.[1][4][5]

Protection Type Specification Rationale

Eye and Face Protection
Wear splash-resistant safety

goggles or a face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][5][6]

Skin Protection

Wear appropriate chemical-

resistant clothing and gloves

(e.g., Nitrile rubber).

Prevents skin contact which

can be harmful and cause

irritation.[1][7]

Respiratory Protection

Use only in a well-ventilated

area. If ventilation is

inadequate, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Protects against inhalation of

harmful vapors.[1][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b077304?utm_src=pdf-body
https://www.benchchem.com/product/b077304?utm_src=pdf-body
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.fishersci.com/store/msds?partNumber=AAA1188722&productDescription=ISOPROPL+CYANOACETATE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.kcda.org/File%20Library/MSDS/85000-89999/87787.pdf
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.kcda.org/File%20Library/MSDS/85000-89999/87787.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/e18425
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.solutionsstores.com/personal-protective-equipment
https://www.echemi.com/sds/propyl-cyanoacetate-pd180521115888.html
https://www.fishersci.com/store/msds?partNumber=AAA1188722&productDescription=ISOPROPL+CYANOACETATE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.kcda.org/File%20Library/MSDS/85000-89999/87787.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling and Storage
Handling:

Always handle Propyl cyanoacetate in a well-ventilated area, such as a chemical fume

hood.[1][4][5][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4][5]

Wash hands and any exposed skin thoroughly after handling.[1][4][9]

Do not eat, drink, or smoke when using this product.[1][3]

Use non-sparking tools and take precautionary measures against static discharge.[1][8]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[1][5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5][8]

Keep away from heat, sparks, open flames, and hot surfaces.[4][5][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[9]

Emergency and Disposal Plan
First-Aid Measures:

If Swallowed: Rinse mouth and get medical help.[1]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1][4][9]

Remove contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][4][6][9]
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If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[1][4][9]

Spill Response Workflow:
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate Area

Ensure Adequate Ventilation

Isolate spill

Remove Ignition Sources

Wear Appropriate PPE

Contain Spill with Inert Material

Collect with Non-Sparking Tools

Place in a Suitable, Closed Container

Dispose of According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a Propyl cyanoacetate spill.
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Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][4][8][9]

Do not allow the chemical to enter drains, as it can be harmful to aquatic life.[1][3][6][8]

Contaminated materials from a spill should be collected in suitable, closed containers for

disposal.[1][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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